(-)-beta-Pinene (-)-beta-Pinene Beta-Pinene, also known as terbenthene or 2(10)-pinene, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Beta-Pinene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Beta-Pinene has been detected in multiple biofluids, such as feces and saliva. Within the cell, Beta-pinene is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Pinene can be converted into pinen-10-yl vicianoside. Beta-Pinene is a dry, green, and hay tasting compound that can be found in a number of food items such as wild carrot, peppermint, common thyme, and common oregano. This makes Beta-pinene a potential biomarker for the consumption of these food products. Beta-Pinene has been linked to the inborn metabolic disorders including celiac disease.
Beta-pinene is an isomer of pinene with an exocyclic double bond. It is a component of essential oils from many plants. It has a role as a plant metabolite.
